N-(6-ethoxypyrimidin-4-yl)-2-(1H-tetrazol-1-yl)acetamide

• IUPAC Name: N-(6-ethoxypyrimidin-4-yl)-2-(tetrazol-1-yl)acetamide
• InChI: InChI=1S/C9H11N7O2/c1-2-18-9-3-7(10-5-11-9)13-8(17)4-16-6-12-14-15-16/h3,5-6H,2,4H2,1H3,(H,10,11,13,17)
• InChI Key: FSANMJNTBPCRKP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=NC(=C1)NC(=O)CN2C=NN=N2
• Molecular Formula: C9H11N7O2
• Molecular Weight: 249.23 g/mol

Description

N-(6-ethoxypyrimidin-4-yl)-2-(1H-tetrazol-1-yl)acetamide, also known as EPTA, is a synthetic compound that has been the subject of scientific research due to its potential applications in the field of medicine.

Scientific Research Applications

Antimicrobial and Antifungal Activities

• Certain acetamide derivatives have been synthesized and evaluated for their antimicrobial and antifungal activities. Notably, derivatives such as N-(9-Ethyl-9H-carbazole-3-yl)-2-(phenoxy)acetamide have shown notable activity against a range of bacteria and fungi, including Micrococcus luteus, Bacillus subtilis, Pseudomonas aeruginosa, Staphylococcus aureus, Escherichia coli, Listeria monocytogenes, and Candida albicans (Kaplancıklı et al., 2012).

Antioxidant Activity

• The antioxidant properties of compounds can be investigated through the synthesis of novel complexes. For example, pyrazole-acetamide derivatives have been synthesized and characterized for their antioxidant activity, demonstrating significant effects in vitro using various antioxidant assays (Chkirate et al., 2019).

Anticancer Activity

• Some acetamide derivatives have been explored for their anticancer properties. For instance, 5-methyl-4-phenyl thiazole derivatives showed selective cytotoxicity against A549 human lung adenocarcinoma cells, indicating their potential as anticancer agents (Evren et al., 2019).

Chemical Synthesis and Characterization

• Research into acetamide derivatives often involves detailed chemical synthesis and characterization, including studies on their spatial orientations and interactions at the molecular level. This research can lead to the development of novel compounds with specific chemical or physical properties (Kalita & Baruah, 2010).

Analgesic Activity

• The potential analgesic activities of acetamide derivatives have been assessed through various tests, indicating that certain compounds could significantly decrease pain responses in models of acute pain (Kaplancıklı et al., 2012).

Coordination Chemistry

• Acetamide derivatives play a role in the development of coordination complexes, which can have applications ranging from catalysis to material science. The study of their coordination behavior and the effect of hydrogen bonding on self-assembly processes can lead to the discovery of new materials with unique properties (Chkirate et al., 2019).